Cas no 2098162-69-5 ((R)-1-(6-(2-Aminoethoxy)-2-methylpyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: (R)-1-(6-(2-Aminoethoxy)-2-methylpyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 2098162-69-5
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5043735
• Update Time: 2025-06-10

(R)-1-(6-(2-Aminoethoxy)-2-methylpyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(6-(2-aminoethoxy)-2-methylpyrimidin-4-yl)pyrrolidin-3-ol
• (3R)-1-[6-(2-aminoethoxy)-2-methylpyrimidin-4-yl]pyrrolidin-3-ol
• (R)-1-(6-(2-Aminoethoxy)-2-methylpyrimidin-4-yl)pyrrolidin-3-ol

• Inchi： 1S/C11H18N4O2/c1-8-13-10(15-4-2-9(16)7-15)6-11(14-8)17-5-3-12/h6,9,16H,2-5,7,12H2,1H3/t9-/m1/s1
• InChI Key： JLVBONUPXGFGQN-SECBINFHSA-N
• SMILES： O[C@H]1CN(C2C=C(N=C(C)N=2)OCCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: -0.1
• Topological Polar Surface Area: 84.5

Additional information on (R)-1-(6-(2-Aminoethoxy)-2-methylpyrimidin-4-yl)pyrrolidin-3-ol

(R)-1-(6-(2-Aminoethoxy)-2-methylpyrimidin-4-yl)pyrrolidin-3-ol and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 2098162-69-5, specifically named as (R)-1-(6-(2-Aminoethoxy)-2-methylpyrimidin-4-yl)pyrrolidin-3-ol, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal research. The unique arrangement of functional groups within its molecular structure positions it as a promising candidate for further exploration in therapeutic interventions.

At the core of this compound's appeal lies its sophisticated chemical architecture. The presence of a pyrrolidin-3-ol moiety, combined with a pyrimidine ring substituted with an aminoethoxy group and a methyl group, contributes to its distinct pharmacological profile. Such structural features are often engineered to enhance binding affinity and selectivity, critical factors in the design of novel pharmaceutical agents. The stereochemical configuration, denoted by the (R) designation, further refines its potential interactions with biological targets, underscoring the importance of chirality in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of this compound with unprecedented accuracy. These tools have been instrumental in identifying potential binding sites within biological targets, such as enzymes and receptors, which are pivotal in various disease pathways. By leveraging these technologies, scientists can optimize the compound's structure to improve its efficacy and reduce off-target effects, thereby enhancing its therapeutic potential.

The pyrimidine core of (R)-1-(6-(2-Aminoethoxy)-2-methylpyrimidin-4-yl)pyrrolidin-3-ol is particularly noteworthy, as pyrimidine derivatives have long been recognized for their biological activity. This class of compounds is widely studied for their roles in modulating cellular processes, including DNA replication and repair. The aminoethoxy substituent further enhances its versatility by introducing a polar region that can interact favorably with biological molecules. Such modifications are often employed to improve solubility and bioavailability, key considerations in drug development.

In the realm of medicinal chemistry, the synthesis of complex molecules like this one requires meticulous planning and execution. Advanced synthetic methodologies have been developed to construct such intricate structures efficiently. Techniques such as asymmetric synthesis and catalytic transformations have enabled the precise construction of chiral centers, ensuring the desired stereochemical outcome. These advancements have not only streamlined the synthesis process but also opened new avenues for exploring novel drug candidates.

The potential applications of (R)-1-(6-(2-Aminoethoxy)-2-methylpyrimidin-4-yl)pyrrolidin-3-ol extend across multiple therapeutic areas. Its structural features suggest potential utility in addressing neurological disorders, where precise modulation of neurotransmitter systems is crucial. Additionally, its ability to interact with various biological targets makes it a candidate for antiviral and anticancer therapies. The ongoing research in these areas continues to uncover new possibilities for this compound and similar derivatives.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential. Preclinical studies are being conducted to evaluate its efficacy and safety profiles in various disease models. These studies aim to provide a comprehensive understanding of its pharmacological actions and identify optimal dosing regimens. The results from these investigations will be instrumental in determining its suitability for further clinical development.

The integration of cutting-edge technologies into drug discovery has significantly impacted the pace at which new compounds like this one are being developed. High-throughput screening (HTS) techniques allow for rapid evaluation of large libraries of compounds, identifying those with promising biological activity. Coupled with artificial intelligence (AI) algorithms that predict molecular properties, researchers can prioritize candidates for further investigation more efficiently than ever before.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. Targeting specific pathways with high precision has become a cornerstone of modern therapeutics. The unique properties of (R)-1-(6-(2-Aminoethoxy)-2-methylpyrimidin-4-yl)pyrrolidin-3-ol make it an attractive candidate for such targeted interventions. By fine-tuning its structure to interact selectively with disease-causing molecules, researchers hope to develop treatments that are both effective and well-tolerated.

The regulatory landscape also plays a crucial role in advancing compounds like this one towards clinical use. Compliance with stringent guidelines ensures that only safe and effective drugs reach patients. Regulatory agencies rely on comprehensive data from preclinical and clinical studies to assess a compound's safety profile thoroughly. As such, robust research methodologies are essential for generating reliable data that supports regulatory submissions.

In conclusion, the compound identified by CAS number 2098162-69-5, known as (R)-1-(6-(2-Aminoethoxy)-2-methylpyrimidin-4-yl)pyrrolidin-3-ol, represents a significant advancement in pharmaceutical chemistry. Its complex structure and unique functional groups position it as a promising candidate for various therapeutic applications. With ongoing research and technological advancements driving innovation in drug discovery, this compound holds great potential for improving patient outcomes across multiple disease areas.